Cas no 82228-89-5 (Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde)

• Product Name: Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde
• CAS No: 82228-89-5
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• MDL: MFCD00043164
• CID: 90818
• PubChem ID: 57651088
• Update Time: 2025-04-18

Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-1-methylpyridin-1-ium benzenesulfonate
• 4-Formyl-1-methylpyridinium benzenesulphonate hydrate
• N-Methylpyridinium-4-carboxaldehyde benzenesulphonate hydrate
• 4-FORMYL-1-METHYL-PYRIDINIUM BENZENESULFONATE
• benzenesulfonate,1-methylpyridin-1-ium-4-carbaldehyde
• N-METHYLPYRIDINIUM-4-CARBOXALDEHYDE BENZENESULFONATE HYDRAT
• N-Methylpyridinium-4-carboxaldehyde benzenesulfonate hydrate
• HSVLGIFAXFDLMU-UHFFFAOYSA-M
• AS-37777
• Pyridinium, 4-formyl-1-methyl-, benzenesulfonate
• CS-0020961
• 4-formyl-1-methylpyridinium benzenesulfo nate
• SCHEMBL1323372
• AKOS022172386
• 4-formyl-1-methyl pyridinium benzensulfonate
• DTXSID40431258
• 82228-89-5
• 4-formyl-l-methyl pyridinium benzensulfonate
• 4-formyl-methylpyridinium benzene sulfonate
• benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde
• 4-Formyl-1-methylpyridin-1-iumbenzenesulfonate
• A840281
• 4-Formyl-1-methylpyridinium benzenesulfonate, >=95.0%
• FT-0641854
• 4-Formyl-1-methylpyridinium benzenesulfonate
• DB-016423
• Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde

• MDL： MFCD00043164
• Inchi： 1S/C7H8NO.C6H6O3S/c1-8-4-2-7(6-9)3-5-8;7-10(8,9)6-4-2-1-3-5-6/h2-6H,1H3;1-5H,(H,7,8,9)/q+1;/p-1
• InChI Key： HSVLGIFAXFDLMU-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1)(=O)(=O)[O-].O=CC1C=C[N+](C)=CC=1
• BRN： 5695963

Computed Properties

• Exact Mass: 279.05700
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: ~95 °C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Sparingly soluble in water (0.27 g/L at 25°C).
• PSA: 86.53000
• LogP: 1.99510
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Vapor Pressure: No data available

Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Risk Phrases：R36/37/38
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives